2-Amino-N-((2S)-2-(N-cyclopropylacetamido)cyclohexyl)-3-methylbutanamide

• Molecular Formula: C16H29N3O2
• Molecular Weight: 295.42 g/mol
• IUPAC Name: N-[2-[acetyl(cyclopropyl)amino]cyclohexyl]-2-amino-3-methylbutanamide
• InChI: InChI=1S/C16H29N3O2/c1-10(2)15(17)16(21)18-13-6-4-5-7-14(13)19(11(3)20)12-8-9-12/h10,12-15H,4-9,17H2,1-3H3,(H,18,21)
• InChI Key: HMORCFYIDHFFMX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C(=O)NC1CCCCC1N(C2CC2)C(=O)C)N

Description

2-Amino-N-((2S)-2-(N-cyclopropylacetamido)cyclohexyl)-3-methylbutanamide (CAS: 1354029-69-8) is a chiral small molecule characterized by a stereochemically defined (2S)-cyclohexyl backbone. Its structure features a cyclopropylacetamido group attached to the cyclohexyl ring and a branched 3-methylbutanamide chain.

Molecular Formula: C₁₉H₃₄N₄O₂
Molecular Weight: 345.52 g/mol
Key Functional Groups:

• Cyclohexylamine core with (2S) configuration
• N-cyclopropylacetamido substituent
• Branched 3-methylbutanamide side chain

Comparison with Similar Compounds

(2S)-2-[[[(1R,2R)-2-Aminocyclohexyl]amino]thioxomethyl]amino-N,3,3-trimethyl-N-(phenylmethyl)butanamide

• Molecular Formula : C₂₁H₃₄N₄OS
• Molecular Weight : 390.58 g/mol
• Key Differences :
  • Replaces cyclopropylacetamido with a thiourea group and phenylmethyl substituent.
  • Increased molecular weight due to additional methyl and phenyl groups.
  • The thiourea group enhances hydrogen-bonding capacity but may reduce metabolic stability compared to the acetamido group in the target compound .

(S)-2-Amino-N-(4-(benzyl(isopropyl)amino)cyclohexyl)-3-methylbutanamide

• Molecular Formula : C₂₁H₃₅N₃O
• Molecular Weight : 345.52 g/mol
• Key Differences: Substitutes cyclopropylacetamido with a bulkier benzyl(isopropyl)amino group. Similar molecular weight but higher lipophilicity, which may impact blood-brain barrier penetration .

Compounds with Branched Amide Side Chains

(2S)-N-(2-(1H-Imidazol-4-yl)ethyl)-2-amino-N-(2-(tert-butylamino)-1-cyclopropyl-2-oxoethyl)-3-(1H-indol-3-yl)propanamide Hydrochloride

• Molecular Formula : C₂₉H₄₂N₆O₂·HCl (from )
• Molecular Weight : ~563.2 g/mol
• Key Differences :
  • Incorporates aromatic indole and imidazole rings, enabling π-π interactions absent in the target compound.
  • The hydrochloride salt improves aqueous solubility but introduces ionic character .

N-[(2S)-1-Amino-3-methyl-1-oxobutan-2-yl]-1-[(4-fluorophenyl)methyl]indazole-3-carboxamide

• Molecular Formula : C₂₀H₂₃FN₆O₂ (from )
• Molecular Weight : 398.44 g/mol
• Key Differences :
  • Features a fluorophenyl-indazole group, which may confer halogen-bonding interactions.
  • Higher polarity due to the carboxamide and fluorine substituent .

Positional Isomers and Stereochemical Variants

(S)-2-Amino-N-(4-(N-cyclopropylacetamido)cyclohexyl)-3-methylbutanamide

• Molecular Formula : C₁₉H₃₄N₄O₂
• Molecular Weight : 345.52 g/mol
• Key Differences :
  • Positional isomer of the target compound, with the cyclopropylacetamido group at the 4-position of the cyclohexyl ring instead of the 2-position.
  • Altered spatial arrangement may affect binding to chiral targets .

Implications for Drug Design

• Stereochemistry : The (2S) configuration in the target compound ensures precise spatial orientation for target engagement, a feature shared with ’s analogs .
• Substituent Effects :
  • Cyclopropyl groups enhance metabolic stability compared to bulkier benzyl or tert-butyl groups .
  • Thiourea or halogenated groups (e.g., fluorine in ) introduce distinct electronic profiles but may complicate pharmacokinetics .
• Positional Isomerism : The 2-position of the cyclopropylacetamido group in the target compound likely optimizes steric interactions compared to 4-position isomers .

Q & A

Basic Research Questions

Q. How can researchers optimize the synthetic route for 2-Amino-N-((2S)-2-(N-cyclopropylacetamido)cyclohexyl)-3-methylbutanamide to improve yield and purity?

• Methodology : Utilize a combination of solid-phase peptide synthesis (SPPS) and solution-phase coupling for stereochemical control. Monitor intermediates via TLC (hexane:ethyl acetate, 9:3 v/v) and validate purity using HPLC with UV detection at 254 nm. Reaction optimization should include temperature-controlled coupling steps (e.g., 0–5°C for thiourea formation) to minimize side products .
• Critical Parameters : Protect the cyclopropane ring from oxidation by using inert atmospheres (N₂/Ar) during cyclopropylacetamide conjugation .

Q. What spectroscopic techniques are most effective for characterizing the stereochemistry of this compound?

• Methodology :

• NMR : Use ¹H and ¹³C NMR (e.g., 400 MHz in DMSO-d₆) to confirm stereochemistry at the (2S)-cyclohexyl and acetamido groups. Key signals include the cyclopropane protons (δ 0.5–1.2 ppm) and the amide carbonyl (δ ~170 ppm) .
• X-ray Crystallography : Resolve absolute configuration via single-crystal diffraction, particularly for chiral centers in the cyclohexyl and acetamido moieties .

Q. How can solubility challenges in aqueous buffers be addressed for in vitro assays?

• Approach : Use co-solvents like DMSO (up to 5% v/v) for initial dissolution, followed by dilution in phosphate-buffered saline (PBS) with surfactants (e.g., 0.1% Tween-80). Solubility in DMSO is reported at ~33 mg/mL for structurally similar acetamides .

Advanced Research Questions

Q. What strategies are recommended for designing analogs to explore structure-activity relationships (SAR) in enzyme inhibition?

• Methodology :

• Core Modifications : Vary the cyclopropane ring (e.g., substituents on N-cyclopropylacetamido) and the cyclohexyl backbone (e.g., axial vs. equatorial substituents) to assess steric and electronic effects.
• Biological Testing : Screen analogs against serine proteases or kinases using fluorescence-based assays (e.g., FRET substrates). Compare IC₅₀ values to establish SAR trends .

Q. How can stability studies under physiological conditions inform formulation design?

• Protocol :

• pH Stability : Incubate the compound in buffers (pH 2–9) at 37°C for 24–72 hours. Analyze degradation products via LC-MS.
• Oxidative Stability : Expose to H₂O₂ (1–5 mM) to simulate in vivo oxidative stress. Protect vulnerable groups (e.g., amides) by adding antioxidants like ascorbic acid .

Q. What computational methods are suitable for predicting binding modes with biological targets?

• Approach : Perform molecular docking (e.g., AutoDock Vina) using crystal structures of target enzymes (e.g., cyclooxygenase-2 or HIV protease). Validate predictions with molecular dynamics simulations (GROMACS) to assess binding free energy (ΔG) and conformational stability .

Data Contradiction Resolution

Q. How should conflicting data on enzymatic inhibition potency between in vitro and cell-based assays be analyzed?

• Resolution Framework :

• Assay Conditions : Compare buffer composition (e.g., ionic strength, cofactors) and cell membrane permeability (logP > 3 may enhance uptake).
• Metabolite Interference : Use LC-MS to detect intracellular metabolites that may deactivate the compound .

Notes

• Stereochemical Integrity : Ensure chiral purity (>98% ee) via chiral HPLC (e.g., Chiralpak AD-H column) to avoid confounding biological results .